Cas no 866142-44-1 (1-(3-Methoxybenzyl)-4,5-dimethyl-3-(methylsulfonyl)-1H-pyrrol-2-amine)

• Product Name: 1-(3-Methoxybenzyl)-4,5-dimethyl-3-(methylsulfonyl)-1H-pyrrol-2-amine
• CAS No: 866142-44-1
• CID: 4662844
• Update Time: 2025-05-22

1-(3-Methoxybenzyl)-4,5-dimethyl-3-(methylsulfonyl)-1H-pyrrol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-METHOXYBENZYL)-4,5-DIMETHYL-3-(METHYLSULFONYL)-1H-PYRROL-2-AMINE
• 1-(3-METHOXYBENZYL)-4,5-DIMETHYL-3-(METHYLSULFONYL)-1H-PYRROL-2-YLAMINE
• 1H-Pyrrol-2-amine, 1-[(3-methoxyphenyl)methyl]-4,5-dimethyl-3-(methylsulfonyl)-
• 1-(3-Methoxybenzyl)-4,5-dimethyl-3-(methylsulfonyl)-1H-pyrrol-2-amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-Methoxybenzyl)-4,5-dimethyl-3-(methylsulfonyl)-1H-pyrrol-2-amine

Introduction to 1-(3-Methoxybenzyl)-4,5-dimethyl-3-(methylsulfonyl)-1H-pyrrol-2-amine (CAS No. 866142-44-1)

The compound 1-(3-Methoxybenzyl)-4,5-dimethyl-3-(methylsulfonyl)-1H-pyrrol-2-amine, identified by the CAS registry number 866142-44-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrole derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule incorporates a pyrrole ring substituted with a methoxybenzyl group, methyl groups at positions 4 and 5, and a methylsulfonyl group at position 3. These substituents contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions, oxidation, and functional group transformations. The synthesis of 1-(3-Methoxybenzyl)-4,5-dimethyl-3-(methylsulfonyl)-1H-pyrrol-2-amine has been optimized to enhance yield and purity, making it more accessible for research and development purposes. Researchers have also explored its potential as an intermediate in the synthesis of bioactive molecules, particularly in the field of drug discovery.

The methylsulfonyl group in this compound plays a crucial role in modulating its physical and chemical properties. This group introduces a sulfonamide functionality, which is known for its ability to enhance solubility and stability in various solvents. Additionally, the methoxybenzyl substituent contributes to the molecule's aromatic character, which can influence its interactions with biological systems. The combination of these features makes 866142-44-1 a valuable compound for studying structure-property relationships in medicinal chemistry.

In terms of biological activity, recent studies have highlighted the potential of this compound as an inhibitor of certain enzymes involved in metabolic pathways. For instance, research has demonstrated its ability to modulate the activity of histone deacetylases (HDACs), which are key targets in the treatment of various diseases, including cancer and inflammatory disorders. Furthermore, its methylsulfonyl group has been shown to enhance bioavailability when administered orally, making it a promising candidate for drug delivery systems.

The application of computational chemistry techniques has provided deeper insights into the molecular interactions of 1-(3-Methoxybenzyl)-4,5-dimethyl-3-(methylsulfonyl)-1H-pyrrol-2-amine. Quantum mechanical calculations have revealed that the molecule exhibits favorable electronic properties that facilitate its binding to target proteins. These findings have been corroborated by experimental studies using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have provided detailed information about its three-dimensional structure and dynamic behavior.

In conclusion, CAS No. 866142-44-1, or 1-(3-Methoxybenzyl)-4,5-dimethyl-3-(methylsulfonyl)-1H-pyrrol-2-amine, represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and promising biological activities make it a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new applications for this compound, it is poised to play an increasingly important role in the development of novel therapeutic agents.